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Compound of Interest

Compound Name: Fluopyram

Cat. No.: B1672901 Get Quote

An in-depth analysis of fluopyram's behavior in aquatic and terrestrial ecosystems, detailing its

bioaccumulation potential, the experimental protocols for its assessment, and its molecular

mechanism of action.

Executive Summary
Fluopyram, a broad-spectrum fungicide and nematicide, is integral to modern agriculture for its

efficacy against a wide range of plant pathogens. Its mode of action involves the inhibition of

succinate dehydrogenase (SDH), a key enzyme in the mitochondrial electron transport chain.

While effective, the environmental fate of fluopyram, particularly its potential for

bioaccumulation in non-target organisms, is a critical area of scientific inquiry. This technical

guide provides a comprehensive overview of the current understanding of fluopyram's

bioaccumulation potential in both aquatic and terrestrial ecosystems. It is designed for

researchers, scientists, and drug development professionals, offering a consolidation of

quantitative data, detailed experimental methodologies, and a visualization of its molecular

mechanism of action.

The available data indicates a low to moderate potential for fluopyram to bioaccumulate in

aquatic organisms. The Bioconcentration Factor (BCF) in fish is relatively low. However, a

significant data gap exists for a wide range of aquatic and terrestrial invertebrates. While its log

Kow suggests a moderate potential for partitioning into fatty tissues, real-world bioaccumulation

data for many key indicator species are not readily available in the current body of scientific

literature. This guide summarizes the existing quantitative data, outlines the standardized
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experimental protocols for generating further data, and provides a visual representation of

fluopyram's interaction with its molecular target.

Quantitative Bioaccumulation Data
The bioaccumulation potential of a chemical is a key indicator of its environmental risk. It is

quantified using metrics such as the Bioconcentration Factor (BCF) and the Bioaccumulation

Factor (BAF). The BCF measures the accumulation of a chemical in an organism from water

alone, while the BAF considers all routes of exposure, including diet and sediment. The

octanol-water partition coefficient (log Kow) is a critical physicochemical property that indicates

a substance's hydrophobicity and potential to accumulate in fatty tissues.

Physicochemical Properties
The lipophilicity of a compound, indicated by its log Kow, is a primary determinant of its

bioaccumulation potential.

Parameter Value Interpretation Source

log Kow 3.3
High potential for

bioaccumulation
[1](--INVALID-LINK--)

Aquatic Ecosystems
The bioaccumulation of fluopyram in aquatic organisms is a key concern due to its potential

for runoff from agricultural areas into water bodies.
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Organism Endpoint Value (L/kg) Study Type Comments Source

Lepomis

macrochirus

(Bluegill

sunfish)

BCF (whole

fish)
18 Laboratory

Low potential.

[1](--

INVALID-

LINK--)

[1](--

INVALID-

LINK--)

Daphnia

magna

(Water flea)

BCF/BAF
Data not

available
-

Further

research is

needed to

determine the

bioaccumulati

on potential

in this key

indicator

species.

-

Chironomus

riparius

(Midge

larvae)

BAF
Data not

available
-

As a

sediment-

dwelling

organism, C.

riparius is a

critical

species for

assessing the

bioaccumulati

on of

sediment-

bound

fluopyram.

-

Hyalella

azteca

(Amphipod)

BCF/BAF
Data not

available
-

This

epibenthic

detritivore is

an important

component of

many

freshwater

ecosystems.

-
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Lumbriculus

variegatus

(Oligochaete

worm)

BAF
Data not

available
-

This

sediment-

dwelling

worm is a key

model

organism for

bioaccumulati

on studies

from

sediment.

-

Terrestrial Ecosystems
In terrestrial environments, fluopyram can accumulate in soil-dwelling organisms and be taken

up by plants.
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Organism/P
lant

Endpoint Value Study Type Comments Source

Eisenia fetida

(Earthworm)
BAF

Data not

available
-

While studies

have shown

that

fluopyram

can induce

oxidative

stress and

affect

reproduction,

specific BAF

values are

not readily

available.

-

Folsomia

candida

(Springtail)

BAF
Data not

available
-

Toxicity

studies have

been

conducted,

but

quantitative

bioaccumulati

on data is

lacking.

-

Enchytraeus

albidus

(White worm)

BAF
Data not

available
-

Further

research is

needed to

assess the

bioaccumulati

on potential

in this soil-

dwelling

invertebrate.

-

Allium

fistulosum

BCF 0.14 - 0.24 Greenhouse Indicates

uptake from

[2](--

INVALID-
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(Scallion) soil into the

plant.

LINK--)

Experimental Protocols
Standardized testing guidelines are crucial for generating reliable and comparable

bioaccumulation data. The following sections detail the methodologies for key experiments

based on internationally recognized protocols.

Aquatic Bioaccumulation: OECD 305
The OECD Guideline for the Testing of Chemicals 305: "Bioaccumulation in Fish: Aqueous and

Dietary Exposure" is the standard protocol for determining the bioconcentration and

biomagnification potential of chemicals in fish.

Objective: To determine the uptake and depuration rate constants and the bioconcentration

factor (BCF) or biomagnification factor (BMF) of a test substance in fish.

Method Summary:

Test Organism: A suitable fish species is selected, such as rainbow trout (Oncorhynchus

mykiss), bluegill sunfish (Lepomis macrochirus), or zebrafish (Danio rerio).

Exposure (Uptake Phase): Fish are exposed to a constant, sublethal concentration of the

test substance (e.g., fluopyram) in a flow-through system for a defined period (typically 28

days). Water and fish tissue samples are collected at regular intervals to measure the

concentration of the test substance.

Depuration (Elimination Phase): After the uptake phase, the fish are transferred to clean,

untreated water for a depuration period (typically up to 28 days). Fish tissue samples are

collected at intervals to measure the rate of elimination of the test substance.

Analytical Chemistry: The concentration of fluopyram in water and fish tissue is determined

using a validated analytical method, such as high-performance liquid chromatography-

tandem mass spectrometry (HPLC-MS/MS).
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Data Analysis: The uptake and depuration rate constants (k₁ and k₂) are calculated from the

concentration data. The kinetic bioconcentration factor (BCFk) is then calculated as the ratio

of k₁/k₂. The steady-state bioconcentration factor (BCFss) can also be determined if a

plateau in tissue concentration is reached during the uptake phase.

Acclimation Uptake Phase (28 days) Depuration Phase (up to 28 days) Analysis

Acclimate test fish to
laboratory conditions

Expose fish to constant
fluopyram concentration

Sample water and fish
at intervals

Transfer fish to
clean water

Analyze fluopyram concentration
(HPLC-MS/MS)Sample fish at intervals Calculate k1, k2, and BCF

Test Setup

Uptake Phase (21-28 days)

Depuration Phase (up to 28 days)
AnalysisPrepare artificial soil Spike soil with fluopyram

Introduce worms to
treated soilAcclimate earthworms

Sample soil and worms
at intervals

Transfer worms to
clean soil Analyze fluopyram concentration

(QuEChERS & LC-MS/MS)

Sample worms at intervals
Calculate uptake/elimination rates

and BAF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. endsdhi.com [endsdhi.com]

2. Fluopyram SDHI pesticide alters fish physiology and behaviour despite low in vitro effects
on mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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